5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile

• Molecular Formula: C23H19ClN6O
• Molecular Weight: 430.9 g/mol
• IUPAC Name: 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenylpyrimidin-4-yl]-3-methylpyrazole-4-carbonitrile
• InChI: InChI=1S/C23H19ClN6O/c1-13-9-17(10-14(2)21(13)24)31-20-11-19(30-22(26)18(12-25)15(3)29-30)27-23(28-20)16-7-5-4-6-8-16/h4-11H,26H2,1-3H3
• InChI Key: SRGLPOQPGOUCAG-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1Cl)C)OC2=NC(=NC(=C2)N3C(=C(C(=N3)C)C#N)N)C4=CC=CC=C4

Description

5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile, also known as A-674563, is a potent and selective inhibitor of protein kinase B (PKB/Akt) activity. PKB/Akt is a serine/threonine kinase that plays a crucial role in many cellular processes, including cell survival, proliferation, and metabolism. A-674563 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders.

Mechanism of Action

5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile exerts its effects by inhibiting the activity of PKB/Akt, a serine/threonine kinase that plays a crucial role in many cellular processes, including cell survival, proliferation, and metabolism. PKB/Akt is activated by various growth factors and cytokines, leading to the phosphorylation of downstream targets involved in cell survival and proliferation. 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile binds to the ATP-binding site of PKB/Akt, preventing its activation and downstream signaling.
Biochemical and Physiological Effects:
5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis and cell cycle arrest, improvement of insulin sensitivity and glucose metabolism, and protection against oxidative stress and inflammation. These effects are mediated through the inhibition of PKB/Akt activity and downstream signaling.

Advantages and Limitations for Lab Experiments

5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has several advantages for lab experiments, including its high potency and selectivity for PKB/Akt inhibition, its well-established synthesis method, and its potential therapeutic applications in various diseases. However, there are also limitations to its use in lab experiments, including its relatively high cost, potential off-target effects, and the need for further optimization for specific disease models.

Future Directions

There are several future directions for the scientific research of 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile, including the development of more potent and selective inhibitors of PKB/Akt activity, the optimization of 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile for specific disease models, and the investigation of its potential synergistic effects with other therapeutic agents. Additionally, further studies are needed to elucidate the precise mechanisms underlying the biochemical and physiological effects of 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile, as well as its potential side effects and toxicity. Overall, 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile holds great promise for the development of novel therapeutics for various diseases, and further research in this area is warranted.

Synthesis Methods

The synthesis of 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile involves several steps, starting with the reaction of 4-chloro-3,5-dimethylphenol with phenylacetic acid to form 6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinamine. This intermediate is then reacted with 3-methyl-1H-pyrazole-4-carbonitrile in the presence of a base to form 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile. The synthesis of 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been optimized for high yield and purity, making it a suitable compound for scientific research.

Scientific Research Applications

5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer, 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In diabetes, 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been shown to improve insulin sensitivity and glucose metabolism by regulating the Akt signaling pathway. In neurodegenerative disorders, 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]-3-methyl-1H-pyrazole-4-carbonitrile has been shown to protect neurons from oxidative stress and inflammation, which are key factors in the development of these diseases.